Cas no 1095822-77-7 (5-cyano-7H-Pyrrolo[2,3-d]pyrimidine-4-carboxylic acid)

• Product Name: 5-cyano-7H-Pyrrolo[2,3-d]pyrimidine-4-carboxylic acid
• CAS No: 1095822-77-7
• MF: C₈H₄N₄O₂
• MW: 188.142960548401
• CID: 1098658
• PubChem ID: 57538055
• Update Time: 2025-05-21

5-cyano-7H-Pyrrolo[2,3-d]pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-cyano-7H-Pyrrolo[2,3-d]pyrimidine-4-carboxylic acid
• 5-CYANO-7H-PYRROLO[2,3-D]PYRIMIDINE-4-CARBOXYLICACID
• SCHEMBL12590787
• DB-207055
• 1095822-77-7

• MDL： MFCD20660145
• Inchi： 1S/C8H4N4O2/c9-1-4-2-10-7-5(4)6(8(13)14)11-3-12-7/h2-3H,(H,13,14)(H,10,11,12)
• InChI Key： UHHKNQCLYCNXRV-UHFFFAOYSA-N
• SMILES： OC(C1=C2C(C#N)=CNC2=NC=N1)=O

Computed Properties

• Exact Mass: 188.033
• Monoisotopic Mass: 188.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103A^2
• XLogP3: 0.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 5-cyano-7H-Pyrrolo[2,3-d]pyrimidine-4-carboxylic acid

Comprehensive Overview of 5-cyano-7H-Pyrrolo[2,3-d]pyrimidine-4-carboxylic acid (CAS No. 1095822-77-7): Properties, Applications, and Research Insights

5-cyano-7H-Pyrrolo[2,3-d]pyrimidine-4-carboxylic acid (CAS No. 1095822-77-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This pyrrolopyrimidine derivative is characterized by a fused bicyclic system, combining a pyrrole and pyrimidine ring, with a cyano group and a carboxylic acid moiety at strategic positions. Its molecular formula is C₈H₄N₄O₂, and it exhibits a molecular weight of 188.14 g/mol. The compound's distinct structure makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

In recent years, the demand for heterocyclic compounds like 5-cyano-7H-Pyrrolo[2,3-d]pyrimidine-4-carboxylic acid has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in its role as a kinase inhibitor scaffold, a class of compounds that target enzymes involved in signal transduction pathways. Kinase inhibitors are a hot topic in oncology, with many drugs in this category approved for cancer treatment. The pyrrolopyrimidine core of this compound is structurally similar to purines, allowing it to interact with ATP-binding sites of kinases, making it a promising candidate for further exploration in targeted therapies.

The synthesis of 5-cyano-7H-Pyrrolo[2,3-d]pyrimidine-4-carboxylic acid typically involves multi-step organic reactions, including cyclization and functional group transformations. One common approach starts with the condensation of 2-amino-4-cyanopyrrole with a suitable pyrimidine precursor, followed by oxidation to introduce the carboxylic acid group. The purity and yield of the final product are critical, especially for pharmaceutical applications, and are often verified using techniques like HPLC, NMR spectroscopy, and mass spectrometry. These analytical methods ensure the compound meets the stringent quality standards required for research and development.

Beyond its potential in kinase inhibition, 5-cyano-7H-Pyrrolo[2,3-d]pyrimidine-4-carboxylic acid has also been explored for its applications in nucleic acid analogs and fluorescence probes. Its ability to mimic natural nucleobases makes it useful in the design of modified oligonucleotides, which are increasingly important in gene therapy and diagnostic tools. Additionally, the cyano group can enhance the compound's fluorescence properties, enabling its use in imaging and detection technologies. These diverse applications highlight the compound's versatility and underscore its importance in modern scientific research.

From a commercial perspective, 5-cyano-7H-Pyrrolo[2,3-d]pyrimidine-4-carboxylic acid is available through specialized chemical suppliers, often in milligram to gram quantities for laboratory use. Its price varies depending on purity and supplier, but it is generally considered a high-value intermediate due to its specialized applications. Researchers looking to purchase this compound should ensure they source it from reputable vendors who provide comprehensive analytical data and certificates of analysis. This is particularly important given the compound's role in sensitive research areas like drug development.

In the context of green chemistry and sustainable practices, there is growing interest in optimizing the synthesis of 5-cyano-7H-Pyrrolo[2,3-d]pyrimidine-4-carboxylic acid to reduce waste and improve energy efficiency. Recent advancements in catalytic methods and solvent-free reactions have shown promise in this regard, aligning with the broader trend toward environmentally friendly chemical processes. These innovations not only enhance the compound's accessibility but also contribute to the reduction of its environmental footprint, a key consideration for industries aiming to meet sustainability goals.

Looking ahead, the future of 5-cyano-7H-Pyrrolo[2,3-d]pyrimidine-4-carboxylic acid appears bright, with ongoing research uncovering new applications and refining existing ones. Its structural versatility and functional groups make it a valuable building block in the design of novel therapeutics and diagnostic tools. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the fields of medicinal chemistry and biochemistry. For researchers and industry professionals, staying updated on the latest developments related to this compound is essential for leveraging its full potential.